Cas no 2228119-63-7 (tert-butyl N-2-amino-4-(1-methylpyrrolidin-2-yl)butylcarbamate)

• Product Name: tert-butyl N-2-amino-4-(1-methylpyrrolidin-2-yl)butylcarbamate
• CAS No: 2228119-63-7
• MF: C₁₄H₂₉N₃O₂
• MW: 271.398963689804
• CID: 5996002
• PubChem ID: 165757501
• Update Time: 2025-08-04

tert-butyl N-2-amino-4-(1-methylpyrrolidin-2-yl)butylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-4-(1-methylpyrrolidin-2-yl)butylcarbamate
• 2228119-63-7
• tert-butyl N-[2-amino-4-(1-methylpyrrolidin-2-yl)butyl]carbamate
• EN300-1887051

• Inchi： 1S/C14H29N3O2/c1-14(2,3)19-13(18)16-10-11(15)7-8-12-6-5-9-17(12)4/h11-12H,5-10,15H2,1-4H3,(H,16,18)
• InChI Key： LJTJRXKBDHPWAW-UHFFFAOYSA-N
• SMILES： O(C(NCC(CCC1CCCN1C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 271.22597718g/mol
• Monoisotopic Mass: 271.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.6Ų

Additional information on tert-butyl N-2-amino-4-(1-methylpyrrolidin-2-yl)butylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-4-(1-methylpyrrolidin-2-yl)butylcarbamate (CAS No. 2228119-63-7)

The compound tert-butyl N-2-amino-4-(1-methylpyrrolidin-2-yl)butylcarbamate (CAS No. 2228119-63-7) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butyl carbamate group and a 1-methylpyrrolidin-2-yl moiety, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its versatility in drug discovery and development.

One of the key features of tert-butyl N-2-amino-4-(1-methylpyrrolidin-2-yl)butylcarbamate is its role as a protected amine derivative. The tert-butyloxycarbonyl (Boc) group is widely used in peptide synthesis and medicinal chemistry to shield reactive amino groups during multi-step reactions. This property aligns with current trends in green chemistry and sustainable synthesis, as it enables more efficient and selective transformations. The compound's stability under various conditions also makes it a preferred choice for researchers exploring novel drug delivery systems and targeted therapies.

In the context of modern drug discovery, CAS No. 2228119-63-7 has garnered attention for its potential applications in central nervous system (CNS) targeting compounds. The 1-methylpyrrolidin-2-yl fragment is structurally similar to motifs found in neurotransmitters, which could facilitate blood-brain barrier penetration—a critical challenge in neurological drug development. This characteristic addresses a major pain point in pharmaceutical research, as evidenced by the growing number of searches for "blood-brain barrier penetrating compounds" and "CNS drug design strategies" in scientific databases.

The synthesis and application of tert-butyl N-2-amino-4-(1-methylpyrrolidin-2-yl)butylcarbamate also intersect with cutting-edge topics like artificial intelligence in drug discovery and computational chemistry. Many researchers are investigating how such building blocks can be optimized using machine learning algorithms to predict biological activity or synthetic accessibility. This aligns with the increasing popularity of searches for "AI-assisted molecular design" and "in silico compound optimization" in recent literature.

From a regulatory perspective, the compound's non-hazardous nature (as indicated by its absence from controlled substance lists) makes it particularly attractive for international research collaborations. This aspect is crucial given the current emphasis on global research compliance and intellectual property protection in the pharmaceutical industry. The growing demand for research chemical standards and high-purity intermediates further underscores the importance of well-characterized compounds like CAS No. 2228119-63-7.

Quality control of tert-butyl N-2-amino-4-(1-methylpyrrolidin-2-yl)butylcarbamate typically involves advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications. The emphasis on analytical method validation reflects broader industry trends toward quality by design (QbD) principles, which are frequently searched topics in pharmaceutical science forums.

Looking ahead, the potential applications of tert-butyl N-2-amino-4-(1-methylpyrrolidin-2-yl)butylcarbamate may expand into emerging fields like proteolysis targeting chimeras (PROTACs) and molecular glues. These innovative therapeutic modalities require precisely designed small molecules with specific functional groups—exactly the type of structural features present in this compound. The increasing research interest in these areas, as shown by rising search volumes for "targeted protein degradation" technologies, suggests growing relevance for such chemical building blocks.

In conclusion, tert-butyl N-2-amino-4-(1-methylpyrrolidin-2-yl)butylcarbamate (CAS No. 2228119-63-7) represents a sophisticated chemical tool with wide-ranging applications in modern pharmaceutical research. Its structural features address multiple current challenges in drug discovery while aligning with technological advancements in synthetic and computational chemistry. As research continues to evolve toward more targeted and efficient therapeutic approaches, compounds like this will likely play increasingly important roles in scientific innovation.